Cas no 1335140-62-9 (5-Methanesulfonyl-2,3-dimethylaniline)

• Product Name: 5-Methanesulfonyl-2,3-dimethylaniline
• CAS No: 1335140-62-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD24627682
• CID: 2112409
• PubChem ID: 58936271
• Update Time: 2025-08-05

5-Methanesulfonyl-2,3-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-5-(methylsulfonyl)Benzenamine
• 5-methanesulfonyl-2,3-dimethylaniline
• Z1956828705
• 5-Methanesulfonyl-2,3-dimethylaniline

• MDL： MFCD24627682
• Inchi： 1S/C9H13NO2S/c1-6-4-8(13(3,11)12)5-9(10)7(6)2/h4-5H,10H2,1-3H3
• InChI Key： BGMSMXXAMQMAPG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(C)=C(C)C=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 5-Methanesulfonyl-2,3-dimethylaniline

Introduction to 5-Methanesulfonyl-2,3-dimethylaniline (CAS No. 1335140-62-9)

5-Methanesulfonyl-2,3-dimethylaniline, with the CAS number 1335140-62-9, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group and two methyl groups attached to an aniline moiety. These functional groups endow the compound with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 5-Methanesulfonyl-2,3-dimethyl-aniline is C₁₀H₁₅NO₂S, and its molecular weight is 213.29 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and processes.

In recent years, 5-Methanesulfonyl-2,3-dimethylaniline has been extensively studied for its potential applications in the development of new drugs. One notable area of research involves its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The methanesulfonyl group in the compound can enhance the lipophilicity and metabolic stability of the final drug product, making it more effective and longer-lasting.

Beyond its role in pharmaceuticals, 5-Methanesulfonyl-2,3-dimethylaniline has also found applications in the synthesis of agrochemicals. Its ability to act as a building block for various functional groups makes it a valuable starting material for the production of herbicides and fungicides. For instance, researchers have explored its use in the development of novel herbicides that target specific enzymes involved in plant growth, thereby minimizing environmental impact while maintaining efficacy.

The synthetic route to 5-Methanesulfonyl-2,3-dimethylaniline typically involves several steps. One common approach starts with the reaction of 2,3-dimethylaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction forms the methanesulfonyl derivative, which can then be further modified through various chemical transformations to produce the desired end products. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound.

In terms of safety and handling, 5-Methanesulfonyl-2,3-dimethylaniline should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. Personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn when handling this compound to minimize exposure risks. Additionally, proper ventilation should be ensured during laboratory operations to prevent inhalation of vapors.

The environmental impact of 5-Methanesulfonyl-2,3-dimethylaniline is another important consideration. While it is not classified as a hazardous substance under current regulations, it is essential to follow best practices for waste disposal and environmental stewardship. Proper waste management procedures should be implemented to ensure that any by-products or unused material are disposed of safely and responsibly.

In conclusion, 5-Methanesulfonyl-2,3-dimethylaniline (CAS No. 1335140-62-9) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of drugs, agrochemicals, and other fine chemicals. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.